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Get Quote

A Comparative Guide to FtsK and Other DNA
Translocases
For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the FtsK DNA translocase with other notable

DNA translocases, supported by experimental data. The information is intended to assist

researchers in understanding the functional nuances of these molecular motors and to aid in

the development of novel therapeutic strategies targeting bacterial cell division and

chromosome segregation.

Quantitative Comparison of DNA Translocase
Activity
The following table summarizes key quantitative parameters of FtsK and other selected DNA

translocases. These values are derived from various experimental studies and provide a basis

for comparing their efficiency and mechanics.
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Feature FtsK (E. coli) SpoIIIE (B. subtilis) HerA (Archaeal)

Translocation Speed >5 kb/s[1][2][3] ~4-7 kb/s[4]

Not explicitly

quantified in the same

units, but exhibits

helicase and

translocase activity.

Substrate
Double-stranded DNA

(dsDNA)[5]

Double-stranded DNA

(dsDNA)

Double-stranded DNA

(dsDNA) with 3' or 5'

single-stranded

extensions

Energy Source ATP Hydrolysis ATP Hydrolysis ATP Hydrolysis

Cellular Role

Chromosome

segregation, dimer

resolution, cell division

coordination

Chromosome

segregation during

sporulation and

vegetative growth

DNA double-strand

break repair

Directionality Cue
FtsK Orienting Polar

Sequences (KOPS)

SpoIIIE Recognition

Sequences (SRS)

Bipolar; can use either

3' or 5' ssDNA

extensions for loading

Oligomeric State Hexameric ring Hexameric ring Hexameric ring

Experimental Protocols
Measuring DNA Translocase Activity using Single-
Molecule Magnetic Tweezers
This protocol outlines a common method for observing and quantifying the activity of DNA

translocases like FtsK at the single-molecule level.

1. Preparation of the DNA Substrate:

A long DNA molecule (e.g., lambda phage DNA) is biotinylated at one end and attached to a
streptavidin-coated magnetic bead.
The other end of the DNA is labeled with digoxigenin and tethered to an anti-digoxigenin
coated glass surface of a flow cell.
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2. Assembly of the Experimental Apparatus:

The flow cell is mounted on a microscope.
A pair of magnets is positioned above the flow cell to apply a controlled stretching force to
the DNA molecule.
The position of the magnetic bead is tracked with high precision using video microscopy.

3. Initiation of Translocation:

A solution containing the purified DNA translocase (e.g., FtsK) and ATP is introduced into the
flow cell.
The translocase binds to the DNA and begins to translocate along it.

4. Data Acquisition and Analysis:

As the translocase moves along the DNA, it will either pull the bead against the applied force
or release supercoils, leading to a change in the bead's position.
The change in the DNA tether length over time is recorded.
The translocation speed is calculated from the rate of change of the DNA tether length. The
processivity (how long the enzyme stays on the DNA) can also be determined.

Visualizations
Signaling Pathway: FtsK-mediated Chromosome Dimer
Resolution
This diagram illustrates the role of FtsK in recognizing and resolving chromosome dimers at the

bacterial division septum, a critical step for proper chromosome segregation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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